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Compound of Interest

Compound Name: Canthaxanthin

Cat. No.: B1668269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

canthaxanthin, a keto-carotenoid of significant interest in the pharmaceutical and nutraceutical

industries. This document outlines quantitative solubility data in various organic solvents,

details the experimental protocols for solubility determination, and presents a visual

representation of the experimental workflow.

Executive Summary
Canthaxanthin, a pigment with potent antioxidant properties, is characterized by its lipophilic

nature. Its solubility is a critical parameter for its extraction, purification, formulation, and

delivery in various applications. This guide consolidates available data to provide a clear

understanding of canthaxanthin's solubility profile in a range of common organic solvents. The

data reveals that canthaxanthin exhibits the highest solubility in halogenated hydrocarbons

like trichloromethane and 1,2-dichloroethane, with moderate to low solubility in other organic

solvents such as acetone, ethanol, and methanol.

Quantitative Solubility of Canthaxanthin
The solubility of canthaxanthin is highly dependent on the nature of the solvent and the

temperature. The following table summarizes the mole fraction solubility (x) of canthaxanthin
in several organic solvents at different temperatures, as determined by the synthetic method

with a laser monitoring observation technique.
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Table 1: Mole Fraction Solubility (x) of Canthaxanthin in Various Organic Solvents at Different

Temperatures (K)[1][2][3]

Tempe
rature
(K)

Metha
nol
(10^5 *
x)

Ethano
l (10^5
* x)

Aceton
e
(10^4 *
x)

Ethyl
Acetat
e
(10^4 *
x)

Toluen
e
(10^4 *
x)

Cycloh
exane
(10^5 *
x)

1,2-
Dichlo
roetha
ne
(10^3 *
x)

Trichlo
rometh
ane
(10^3 *
x)

293.15 0.13 0.21 0.52 0.48 1.31 0.69 1.02 1.78

298.15 0.16 0.25 0.63 0.61 1.55 0.83 1.21 2.09

303.15 0.19 0.30 0.76 0.77 1.83 1.00 1.43 2.45

308.15 0.23 0.36 0.91 0.98 2.15 1.20 1.68 2.87

313.15 0.28 0.43 1.09 1.23 2.52 1.44 1.96 3.36

318.15 0.33 0.52 1.31 1.54 2.95 1.73 2.29 3.92

323.15 0.39 0.62 1.57 1.91 3.45 2.07 2.66 4.56

328.15 0.46 0.74 1.87 2.36 4.02 2.47 3.09 5.30

333.15 0.54 0.88 2.22 2.91 4.68 2.95 3.58 6.14

338.15 0.64 1.05 2.63 3.58 5.44 3.52 4.14 7.10

343.15 0.75 1.25 3.12 4.40 6.32 4.20 4.78 8.20

Data sourced from Qian et al. (2009).

Qualitative Solubility Observations:

Chloroform: Canthaxanthin is readily soluble in chloroform.[4][5]

Tetrahydrofuran (THF): Canthaxanthin is reported to be soluble in tetrahydrofuran.[2][3]

Dimethyl Sulfoxide (DMSO): Canthaxanthin is soluble in DMSO, with one source indicating

a solubility of 33.89 mg/mL, which may require sonication.
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Water and Ethanol: Due to its nonpolar polyene chain, canthaxanthin is insoluble in polar

solvents like water and has very low solubility in ethanol.[2][3]

Vegetable Oils: Canthaxanthin is practically insoluble in vegetable oils.[6]

Experimental Protocols
The determination of canthaxanthin solubility is crucial for accurate and reproducible

research. The following sections detail a widely accepted methodology.

Materials and Apparatus
Canthaxanthin: Purified to ≥ 99% purity.

Solvents: Analytical grade or higher purity.

Apparatus:

Jacketed glass vessel with a magnetic stirrer.

Circulating water bath for temperature control (±0.1 K).

Laser monitoring system to observe the dissolution of the solid phase.

Analytical balance (±0.0001 g).

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system for

concentration analysis.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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